Cas no 2171240-99-4 (7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)

• Product Name: 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• CAS No: 2171240-99-4
• MF: C₃₃H₃₆N₂O₇
• MW: 572.648149490356
• CID: 6143078
• PubChem ID: 165548071
• Update Time: 2025-07-21

7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• 7-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid
• EN300-1519058
• 2171240-99-4

• Inchi： 1S/C33H36N2O7/c36-30(37)18-6-1-2-11-19-34-32(39)29(20-31(38)41-21-23-12-4-3-5-13-23)35-33(40)42-22-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h3-5,7-10,12-17,28-29H,1-2,6,11,18-22H2,(H,34,39)(H,35,40)(H,36,37)/t29-/m0/s1
• InChI Key： CGHFVCNDSFGVMO-LJAQVGFWSA-N
• SMILES： O(C(N[C@@H](CC(=O)OCC1C=CC=CC=1)C(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 572.25225149g/mol
• Monoisotopic Mass: 572.25225149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 131Ų

Additional information on 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid

Recent Advances in the Application of 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS: 2171240-99-4) in Chemical Biology and Pharmaceutical Research

The compound 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS: 2171240-99-4) has recently emerged as a promising building block in peptide synthesis and drug discovery. This Fmoc-protected amino acid derivative has shown significant potential in the development of novel therapeutic agents, particularly in the field of targeted drug delivery and enzyme inhibition. Recent studies have focused on its unique structural features, which combine a flexible heptanoic acid backbone with protective groups that enable selective conjugation and controlled release mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of protease-resistant peptide analogs. Researchers utilized its Fmoc-protected amino group and benzyl ester functionality to create a series of modified peptides with enhanced stability against enzymatic degradation. The CAS 2171240-99-4 compound served as a crucial spacer molecule, allowing for precise control over the distance between functional groups in the final peptide constructs.

In the field of targeted cancer therapeutics, a recent breakthrough application was reported in Nature Chemical Biology. Scientists employed 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The compound's unique structure enabled stable attachment of cytotoxic payloads to monoclonal antibodies while maintaining the drug's activity until specific cleavage at the tumor site. This application highlights the molecule's dual functionality as both a protective group and a programmable release mechanism.

Structural analysis studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational flexibility of this compound. Research published in ACS Chemical Biology revealed that the heptanoic acid chain adopts multiple stable conformations, making it particularly useful for designing molecules that require specific spatial arrangements. These findings have important implications for rational drug design, especially in the development of allosteric modulators and protein-protein interaction inhibitors.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various pH and temperature conditions demonstrated that the Fmoc and benzyl protective groups provide excellent protection against premature degradation while remaining susceptible to specific cleavage conditions. This property makes CAS 2171240-99-4 particularly valuable for solid-phase peptide synthesis and other applications requiring orthogonal protection strategies.

Emerging applications in diagnostic imaging have also been reported, where researchers have utilized the compound as a scaffold for radiolabeled probes. The ability to introduce various functional groups at specific positions along the heptanoic acid chain has enabled the development of multimodal imaging agents with improved target specificity and pharmacokinetic properties.

Looking forward, the unique properties of 7-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in mRNA delivery systems, where its amphiphilic character and protective group chemistry may address current challenges in nucleic acid therapeutics. The compound's continued development and application across multiple therapeutic areas underscore its importance as a valuable building block in modern medicinal chemistry.